1-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-methyl-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]triazole-4-carboxamide
• InChI: InChI=1S/C14H19N7O2/c1-9-7-12(22)17-14(15-9)21-5-3-10(4-6-21)16-13(23)11-8-20(2)19-18-11/h7-8,10H,3-6H2,1-2H3,(H,16,23)(H,15,17,22)
• InChI Key: OUEDMZKOGLTTES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=CN(N=N3)C
• Molecular Formula: C14H19N7O2
• Molecular Weight: 317.35 g/mol

Description

1-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C14H19N7O2 and its molecular weight is 317.353. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reaction Mechanisms

• Condensation reactions of triazole derivatives, including compounds similar to the one , are used in the synthesis of various heterocyclic compounds. These reactions demonstrate the versatility of triazoles in forming complex structures (Sutherland, Tennant, & Vevers, 1973).
• The synthesis of pyrazolopyrimidines, which are structurally related to the given compound, indicates their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016).
• The synthesis of polyamides containing nucleobases like uracil and adenine, incorporating similar structural elements, highlights the potential of such compounds in polymer science (Hattori & Kinoshita, 1979).

Biological Activity and Applications

• Compounds structurally similar to the given chemical have been evaluated for antimicrobial activity, showcasing their potential in developing new antimicrobial agents (Fandaklı et al., 2012).
• The potential of related compounds in antitubercular activity against Mycobacterium tuberculosis suggests a significant role in addressing infectious diseases (Venugopala et al., 2016).